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Compound of Interest

Compound Name: (Isocyanomethyl)cyclohexane

Cat. No.: B15323404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (Isocyanatomethyl)cyclohexane,

focusing on the more prevalent and well-documented di-substituted isomers: 1,3-

Bis(isocyanatomethyl)cyclohexane and 1,4-Bis(isocyanatomethyl)cyclohexane. Due to the

limited available data on the mono-substituted (Isocyanomethyl)cyclohexane, this document

will primarily address the properties, synthesis, and reactivity of its di-isocyanate counterparts,

which are of significant interest in polymer chemistry and material science.

Chemical Identity and Properties
(Isocyanatomethyl)cyclohexane derivatives are aliphatic di-isocyanates. The cyclohexane ring

structure imparts unique properties to the polymers derived from them, such as enhanced

thermal stability and elasticity. The table below summarizes key quantitative data for the 1,3-

and 1,4- isomers.
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Property
1,3-
Bis(isocyanatomethyl)cycl
ohexane

1,4-
Bis(isocyanatomethyl)cycl
ohexane

CAS Number 38661-72-2 10347-54-3

Molecular Formula C₁₀H₁₄N₂O₂ C₁₀H₁₄N₂O₂

Molecular Weight 194.23 g/mol 194.23 g/mol

Appearance
Colorless to almost colorless

clear liquid
-

Density 1.101 g/mL at 25 °C -

Refractive Index n20/D 1.485 -

Flash Point 113 °C (closed cup) -

Vapor Pressure 0.4 mmHg at 98 °C -

A less common mono-substituted variant, Cyclohexane, (isocyanomethylene)-, has a registered

CAS number of 41004-00-6. However, detailed physical and chemical properties for this

specific compound are not widely available.

Experimental Protocols
Synthesis of Bis(isocyanatomethyl)cyclohexane
A common industrial method for the synthesis of isocyanates is through phosgenation of the

corresponding amines. A patented method for the preparation of

bis(isocyanatomethyl)cyclohexane involves the following key steps:

Salifying Step: Cyclohexyldimethylamine is mixed with hydrogen chloride in the presence of

an inert solvent to produce cyclohexyldimethylamine hydrochloride. The reaction

temperature is typically maintained around 25 °C.

Isocyanation Step: The resulting cyclohexyldimethylamine hydrochloride is then reacted with

phosgene. This step yields a mixture of bis(isocyanatomethyl)cyclohexane and

chloromethylisocyanatomethyl cyclohexane.
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Separation and Purification: The final step involves the separation and purification of the

reaction mixture to isolate the bis(isocyanatomethyl)cyclohexane composition.

It is crucial to control the levels of metal impurities, such as iron and nickel, in the starting

materials to ensure the quality and stability of the final product.

Synthesis of Polyurethanes
Bis(isocyanatomethyl)cyclohexane isomers are used as monomers in the synthesis of

polyurethanes. The general procedure involves the reaction of the di-isocyanate with a polyol

(a compound with multiple hydroxyl groups) and a chain extender.

For instance, polyurethane elastomers can be synthesized by reacting 1,4-

Bis(isocyanatomethyl)cyclohexane with poly(oxytetramethylene) glycol and 1,4-butanediol.

These aliphatic isocyanate-based polyurethanes are noted for their increased resistance to

hydrolysis and thermal degradation, as well as greater light stability compared to their aromatic

counterparts.

Reactivity and Biological Interactions
The isocyanate group (-N=C=O) is highly electrophilic and reactive towards a variety of

nucleophiles. This high reactivity is fundamental to its use in polymer synthesis but also

underlies its toxicity, as it can readily react with biological macromolecules.

General Reactivity Pathway
Isocyanates react with compounds containing active hydrogen atoms, such as alcohols,

amines, and water. The reaction with alcohols forms urethane linkages, which is the basis for

polyurethane production. The reaction with amines yields urea derivatives, and the reaction

with water produces an amine and carbon dioxide.
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Caption: General reactivity of the isocyanate functional group.

In a biological context, the isocyanate group can react with nucleophilic functional groups found

on proteins, such as the amine groups of lysine residues and the hydroxyl groups of serine and

threonine. This can lead to the modification of protein structure and function, which is a basis

for the toxicity of isocyanates.

Synthesis Workflow Diagram
The following diagram illustrates the key stages in the synthesis of

bis(isocyanatomethyl)cyclohexane as described in the experimental protocol section.
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Caption: Workflow for the synthesis of bis(isocyanatomethyl)cyclohexane.

Applications in Research and Development
1,3-Bis(isocyanatomethyl)cyclohexane is utilized as a precursor in the synthesis of pressure-

sensitive adhesives with high optical transmittance, making them suitable for applications such

as foldable displays and wearable electronics. It also serves as a cross-linking agent to

enhance the durability of adhesives and coatings. Furthermore, its ability to form biodegradable

hydrogels opens up possibilities in controlled drug delivery systems. In the field of oncology

research, it has been used to fabricate niche-mimicking polymer hydrogels to identify molecular

targets for the treatment of pancreatic cancer.

1,4-Bis(isocyanatomethyl)cyclohexane is a reagent used in the manufacturing of

poly/thiourethane-based optical materials. Polyurethane elastomers based on both 1,3- and
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1,4-bis(isocyanatomethyl)cyclohexane have been shown to exhibit excellent mechanical and

dynamic viscoelastic properties.

While the primary applications of these compounds are in materials science, their high

reactivity warrants careful handling and consideration of their potential biological interactions in

any drug development or biomedical application context. The cyclohexane moiety offers a

scaffold that can be explored for the development of new molecules with potential biological

activities, as cyclohexane derivatives are known to possess diverse biological properties.

To cite this document: BenchChem. [An In-depth Technical Guide to
(Isocyanatomethyl)cyclohexane Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15323404#isocyanomethyl-cyclohexane-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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